Cas no 1196151-91-3 (Methyl 4-ethynylpyridine-2-carboxylate)

• Product Name: Methyl 4-ethynylpyridine-2-carboxylate
• CAS No: 1196151-91-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 838956
• PubChem ID: 57416828
• Update Time: 2025-04-19

Methyl 4-ethynylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethynylpyridine-2-carboxylate
• AB69039
• METHYL4-ETHYNYLPYRIDINE-2-CARBOXYLATE
• CS-0234165
• 2-Pyridinecarboxylic acid, 4-ethynyl-, methyl ester
• 1196151-91-3
• EN300-139234
• DB-334850
• DTXSID80726190
• G73920
• METHYL 4-ETHYNYLPICOLINATE

• Inchi： 1S/C9H7NO2/c1-3-7-4-5-10-8(6-7)9(11)12-2/h1,4-6H,2H3
• InChI Key： DUFAATULZHETGT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#C)C=CN=1)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų